Cas no 1204501-38-1 (Ethyl 7-Chloroimidazo1,2-apyridine-2-carboxylate)

• Product Name: Ethyl 7-Chloroimidazo1,2-apyridine-2-carboxylate
• CAS No: 1204501-38-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD11505035
• CID: 1072344
• PubChem ID: 51063903
• Update Time: 2025-04-20

Ethyl 7-Chloroimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloroimidazo[1,2-a]pyridine-2-carboxylate
• 7-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• TS-03204
• A849195
• CS-0172326
• MFCD11505035
• 1204501-38-1
• imidazo[1,2-a]pyridine-2-carboxylic acid,7-chloro-,ethyl ester
• AM807547
• DTXSID60679695
• 7-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• SCHEMBL1647902
• IMidazo[1,2-a]pyridine-2-carboxylic acid, 7-chloro-, ethyl ester
• DB-341986
• Ethyl7-chloroimidazo[1,2-a]pyridine-2-carboxylate
• 7-Chloro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester;ETHYL 7-CHLOROIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLATE
• AKOS022174806
• Ethyl 7-Chloroimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD11505035
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)8-6-13-4-3-7(11)5-9(13)12-8/h3-6H,2H2,1H3
• InChI Key： ZGSKNRFGZMYUGO-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(C(=O)OCC)N=C2C=1

Computed Properties

• Exact Mass: 224.035
• Monoisotopic Mass: 224.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 2.9

Experimental Properties

• Melting Point: 177-179 °C

Ethyl 7-Chloroimidazo1,2-apyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature